2'-Chloro-6'-methyl-2-(methylamino)acetanilide, hydrochloride

• CAS No.: 77966-62-2
• Molecular Formula: C10H14Cl2N2O
• Molecular Weight: 249.13 g/mol
• IUPAC Name: [2-(2-chloro-6-methylanilino)-2-oxoethyl]-methylazanium;chloride
• InChI: InChI=1S/C10H13ClN2O.ClH/c1-7-4-3-5-8(11)10(7)13-9(14)6-12-2;/h3-5,12H,6H2,1-2H3,(H,13,14);1H
• InChI Key: WFXIAVQAINEXDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)Cl)NC(=O)C[NH2+]C.[Cl-]

Description

2'-Chloro-6'-methyl-2-(methylamino)acetanilide, hydrochloride (CAS: 27683-73-4), also known as 6′-chloro-2-(methylamino)-o-acetotoluidide hydrochloride, is a chlorinated acetanilide derivative with the molecular formula C₁₀H₁₃ClN₂O·ClH and a molecular weight of 249.16 g/mol . Structurally, it features a chloro substituent at the 2'-position, a methyl group at the 6'-position, and a methylamino group attached to the acetamide backbone.

Comparison with Similar Compounds

Toxicity Profile :

• Intraperitoneal (ipr) LD₅₀ : 330 mg/kg (rat), 305 mg/kg (mouse)
• Subcutaneous (scu) LD₅₀ : 775 mg/kg (mouse)
• Ocular Toxicity : Causes eye irritation in rabbits (2% MLD) .
• Decomposition: Releases toxic fumes of Cl⁻ and NOₓ upon heating .

Its safety profile classifies it as a poison via intraperitoneal administration and moderately toxic via subcutaneous exposure.

Comparison with Structurally Similar Compounds

Structural Analogs: Chloroacetanilides with Amino/Acetamide Substituents

Table 1: Key Properties of Chloroacetanilide Derivatives

Compound Name	CAS	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Toxicity Profile
2'-Chloro-6'-methyl-2-(methylamino)acetanilide, HCl	27683-73-4	C₁₀H₁₃ClN₂O·ClH	249.16	2'-Cl, 6'-CH₃, methylamino	Poison (ipr), Moderate (scu)
2-Amino-6′-chloro-o-acetotoluidide, HCl	50416-18-7	C₉H₁₁ClN₂·ClH	235.13	2'-Cl, 6'-CH₃, amino	Poison (scu/ipr), Mutagenic
2-(Diethylamino)-2',6'-acetoxylidide	137-58-6	C₁₄H₂₂N₂O	234.34	2',6'-CH₃, diethylamino	Not specified; used in Anbesol™

Key Differences :

• Substituent Effects: The methylamino group in the target compound contrasts with the diethylamino group in 2',6'-acetoxylidide (), which may reduce polarity and alter pharmacokinetics.
• Toxicity: The target compound exhibits higher intraperitoneal toxicity (LD₅₀ ~300 mg/kg) compared to its amino analog (50416-18-7), which is mutagenic but has similar subcutaneous toxicity .

Agrochemical Analogs: S-Metolachlor

S-Metolachlor () is a stereoisomeric mixture of chloroacetanilide herbicides. While structurally distinct, it shares the 2-chloro-6-methylacetanilide backbone. Key contrasts:

• Substituents : S-Metolachlor includes ethyl and methoxy groups, enhancing herbicidal activity by disrupting plant lipid synthesis .
• Toxicity: S-Metolachlor is classified as a probable carcinogen (EPA) but operates via different mechanisms compared to the target compound’s acute toxicity.

Research Findings and Implications

• Toxicity Trends: Chloroacetanilides with methylamino groups (e.g., 27683-73-4) exhibit higher acute toxicity than diethylamino analogs (137-58-6), likely due to increased metabolic activation .
• Mutagenicity: The amino-substituted analog (50416-18-7) demonstrates genetic toxicity, suggesting that substituent choice critically impacts safety profiles in drug design .
• Structural Flexibility: Cyclic methylamino intermediates () enable diverse applications, underscoring the versatility of chloroacetanilide derivatives in medicinal chemistry.